Cas no 1033820-28-8 (O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate)

O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate is a bicyclic ester derivative featuring a rigid azabicyclo[3.2.1]octane scaffold, which serves as a valuable intermediate in organic synthesis and medicinal chemistry. The tert-butyl and methyl ester groups provide orthogonal protection, enabling selective deprotection and further functionalization. This compound is particularly useful in the synthesis of complex molecules, including tropane alkaloids and pharmaceutical building blocks, due to its stereochemical control and structural versatility. Its stability under various reaction conditions makes it a practical choice for multistep synthetic routes. The bicyclic framework also contributes to conformational rigidity, aiding in the study of structure-activity relationships in drug discovery.
O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate structure
1033820-28-8 structure
Product Name:O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
CAS No:1033820-28-8
MF:C14H23NO4
MW:269.33672451973
MDL:MFCD23106266
CID:3164499
PubChem ID:58017201
Update Time:2025-05-22

O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 8-boc-8-azabicyclo[3.2.1]octane-2-carboxylate
    • O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
    • 8-azabicyclo[3.2.1]octane-2,8-dicarboxylic acid 8-tert-butyl ester 2-methyl ester
    • NZHFCUPQNWPYIB-UHFFFAOYSA-N
    • CS-0048909
    • MFCD23106266
    • 8-tert-butyl 2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
    • BS-42918
    • 8-O-tert-butyl 2-O-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
    • DTXSID801144370
    • 8-(1,1-Dimethylethyl) 2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
    • PB37741
    • Exo-8-(tert-butyl) 2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate
    • Methyl 8-Boc-8-azabicyclo-[3.2.1]octane-2-carboxylate
    • SCHEMBL413955
    • SY099360
    • 1033820-28-8
    • P13725
    • MDL: MFCD23106266
    • Inchi: 1S/C14H23NO4/c1-14(2,3)19-13(17)15-9-5-7-10(12(16)18-4)11(15)8-6-9/h9-11H,5-8H2,1-4H3
    • InChI Key: NZHFCUPQNWPYIB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C2CCC(C(=O)OC)C1CC2)=O

Computed Properties

  • Exact Mass: 269.16270821g/mol
  • Monoisotopic Mass: 269.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8Ų

O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate Pricemore >>

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Additional information on O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate

Comprehensive Overview of O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate (CAS No. 1033820-28-8)

The compound O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate (CAS No. 1033820-28-8) is a highly specialized bicyclic ester derivative with significant applications in pharmaceutical and organic synthesis. Its unique 8-azabicyclo[3.2.1]octane scaffold makes it a valuable intermediate for designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Researchers and chemists frequently search for this compound due to its structural versatility and potential in drug discovery pipelines.

In recent years, the demand for 8-azabicyclo[3.2.1]octane-based compounds has surged, driven by their role in modulating neurotransmitter systems. The tert-butyl and methyl ester groups in this molecule enhance its stability and solubility, critical for formulation studies. This aligns with the growing interest in "improved drug bioavailability" and "sustainable synthetic routes," which are trending topics in medicinal chemistry forums and AI-driven research platforms like PubMed and Reaxys.

The synthesis of O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate often involves multi-step reactions, including esterification and cyclization techniques. Optimizing these processes is a common query among synthetic chemists, as reflected in search terms such as "efficient synthesis of bicyclic esters" or "CAS 1033820-28-8 protocol." Its dicarboxylate functionality further allows for selective modifications, catering to applications in peptide mimicry and prodrug design.

From an industrial perspective, this compound’s relevance extends to agrochemicals and material science, where its bicyclic framework contributes to novel polymer coatings. Environmental considerations, such as "green chemistry alternatives," are increasingly tied to its production, addressing concerns about waste reduction and energy efficiency. Analytical methods like HPLC and NMR for characterizing 1033820-28-8 are also widely discussed, ensuring compliance with regulatory standards.

In summary, O8-tert-butyl O2-methyl 8-azabicyclo[3.2.1]octane-2,8-dicarboxylate represents a intersection of innovation and practicality. Its adaptability to diverse research needs—from CNS drug candidates to advanced materials—positions it as a compound of enduring scientific and commercial interest.

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